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Compound of Interest

Compound Name: LAS190792

Cat. No.: B11935823 Get Quote

Technical Support Center: LAS190792
This technical support center provides guidance for researchers, scientists, and drug

development professionals working with LAS190792 (also known as AZD8999). The following

information addresses potential issues and frequently asked questions related to the

experimental use of this compound.

Frequently Asked Questions (FAQs)
Q1: What is LAS190792?

LAS190792 is a novel investigational drug that functions as a bifunctional muscarinic receptor

antagonist and β2-adrenoceptor agonist (MABA).[1][2] It combines two bronchodilator

mechanisms in a single molecule and has been developed for the treatment of chronic

respiratory diseases like Chronic Obstructive Pulmonary Disease (COPD).[1][2]

Q2: What is the mechanism of action for LAS190792?

LAS190792 acts on two distinct signaling pathways:

Muscarinic Antagonism: It potently antagonizes M3 muscarinic receptors, which are primarily

responsible for smooth muscle contraction in the airways. By blocking these receptors, it

inhibits bronchoconstriction.[1][3][4]
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β2-Adrenoceptor Agonism: It activates β2-adrenergic receptors, leading to airway smooth

muscle relaxation and bronchodilation.[1][3][4]

This dual action is intended to provide enhanced bronchodilation compared to single-

mechanism agents.[2][3]
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Figure 1: Dual signaling pathway of LAS190792.

Q3: What is the receptor binding profile of LAS190792?

LAS190792 exhibits high potency for human muscarinic and β2-adrenergic receptors. The

following table summarizes its binding affinities (pIC50) and functional potencies (pEC50).
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Receptor Target pIC50 / pEC50 Reference

Muscarinic Receptors (pIC50)

M1 8.9 [5][6][7]

M2 8.8 [5][6][7]

M3 8.8 [1][3][5][6][7]

M4 9.2 [5][6][7]

M5 8.2 [5][6][7]

Adrenergic Receptors (pIC50)

β1 7.5 [5][6][7]

β2 9.1 [5][6][7]

β3 5.6 [5][6][7]

Functional Potency (pEC50)

Isolated Trachea (spontaneous

tone)
9.6 [1][3]

Troubleshooting Guide
While specific data on interference with common lab reagents is not available, the dual nature

of LAS190792 may require consideration in certain experimental setups.

Issue 1: Unexpected results in cell-based functional assays.

Question: My functional assay, which measures a single pathway (e.g., cAMP production), is

yielding inconsistent or unexpected results. Why might this be?

Answer: LAS190792 simultaneously modulates two distinct signaling pathways. If your

assay system expresses both muscarinic and adrenergic receptors, the compound's dual

activity could lead to confounding effects. For example, in a system with endogenous M2 and

β2 receptors, M2 activation can inhibit adenylyl cyclase, while β2 activation stimulates it.
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Although LAS190792 is an M2 antagonist, its potent β2 agonism will likely dominate cAMP

readouts.

Troubleshooting Steps:

Cell Line Characterization: Confirm the expression profile of muscarinic and adrenergic

receptors in your cell line.

Selective Antagonists/Agonists: Use selective antagonists (e.g., propranolol for β-receptors)

or agonists for other receptors to isolate the effect of LAS190792 on the pathway of interest.

[1][3]

Assay Design: Consider using engineered cell lines that express only the receptor of interest

to eliminate off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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